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For Researchers, Scientists, and Drug Development Professionals

Introduction

Aminooxidanide, systematically known as azanide oxide, is the inorganic anion with the
chemical formula H2NO~. It is the conjugate base of hydroxylamine and is classified as a
nitrogen oxoanion.[1] While its neutral counterpart, hydroxylamine, is a well-studied reagent in
organic synthesis, aminooxidanide itself is a reactive species of interest in the broader context
of reactive nitrogen species (RNS). This guide provides a comprehensive overview of the
current knowledge on the chemical structure, properties, synthesis, and potential biological
relevance of aminooxidanide.

Chemical Structure and Properties

The aminooxidanide anion consists of a central nitrogen atom bonded to two hydrogen atoms
and one oxygen atom, carrying a formal negative charge.

Molecular Geometry

Based on VSEPR theory and computational studies, the central nitrogen atom in
aminooxidanide is predicted to have a trigonal pyramidal geometry. This is due to the
presence of three bonding pairs (two N-H and one N-O) and one lone pair of electrons around
the nitrogen atom, resulting in a tetrahedral electron geometry.[2]
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Physicochemical Properties

Quantitative data for aminooxidanide is primarily derived from computational models due to its
reactive nature, which makes experimental determination challenging. The available computed
data is summarized in the table below.

Property Value Source
Molecular Formula H2NO~- [1]
Molecular Weight 32.022 g/mol [1]
Exact Mass 32.013638687 Da [1]
Formal Charge -1 [1]
CAS Number 15435-66-2 [1]
Computed XLogP3 -1.3 [1]
Topological Polar Surface Area  49.1 A2 [1]

Note: Experimental data on bond lengths, bond angles, and spectroscopic characteristics (e.g.,
IR, Raman) are not readily available in the scientific literature.

Experimental Protocols
General Synthesis of Aminooxidanide

Aminooxidanide is generated through the deprotonation of its conjugate acid, hydroxylamine
(NH20H). This reaction requires a strong base due to the pKa of hydroxylamine.

Reaction:
NH20H + B~ - H2NO~ + HB
Where B~ is a strong base.

Detailed Methodology:
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A detailed, standardized experimental protocol for the synthesis and isolation of a stable salt of
aminooxidanide (e.g., sodium aminooxidanide) is not well-documented in readily accessible
literature. However, a general procedure for its in situ generation can be described as follows:

e Reagents and Equipment:

[e]

Hydroxylamine hydrochloride (NH20H-HCI) or free hydroxylamine.

o

A strong base such as sodium hydride (NaH), sodium amide (NaNH:z), or a lithium alkyl
(e.g., n-butyllithium).

o

Anhydrous, aprotic solvent (e.g., tetrahydrofuran (THF), diethyl ether).

[¢]

Inert atmosphere apparatus (e.g., Schlenk line or glovebox) with nitrogen or argon gas.

[¢]

Standard laboratory glassware, dried in an oven before use.

e Procedure:

1. Under an inert atmosphere, dissolve or suspend hydroxylamine (or its salt) in the
anhydrous aprotic solvent in a reaction flask.

2. Cool the mixture to a low temperature (e.g., 0 °C or -78 °C) using an ice or dry ice/acetone
bath to control the reaction rate and minimize side reactions.

3. Slowly add a stoichiometric amount of the strong base to the cooled hydroxylamine
solution with constant stirring.

4. The reaction progress can be monitored by observing the cessation of gas evolution (e.g.,
H: if using NaH) or by other analytical techniques if feasible.

5. The resulting solution/suspension will contain the aminooxidanide anion, which can then
be used for subsequent reactions in situ.

Safety Precautions: Strong bases like sodium hydride and n-butyllithium are highly reactive and
pyrophoric. Hydroxylamine is potentially explosive. All manipulations should be carried out by
trained personnel in a controlled laboratory environment with appropriate personal protective
equipment.
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Chemical Reactivity

The aminooxidanide anion is expected to be a potent nucleophile due to the presence of a
lone pair on the nitrogen atom and the negative charge. Its reactivity is centered on the
donation of this electron pair to electrophilic centers.

Nucleophilic Reactions

As a nucleophile, aminooxidanide can participate in various organic reactions, such as
nucleophilic substitution and addition. For instance, it is expected to react with alkyl halides to
form N-alkylated hydroxylamines.

General Reaction with an Alkyl Halide:
H2NO~ + R-X - H2N-OR + X~

Where R is an alkyl group and X is a halogen.

Biological Role and Signaling Pathways
Context as a Reactive Nitrogen Species (RNS)

While there is no specific signaling pathway in which aminooxidanide has been identified as a
key signaling molecule, it can be considered within the broader family of Reactive Nitrogen
Species (RNS). RNS, such as nitric oxide (NO), play crucial roles in a variety of physiological
and pathological processes, including vasodilation, neurotransmission, and the immune
response. They function as signaling molecules that can modulate cellular processes through
the modification of target proteins.[3]

The diagram below illustrates the fundamental relationship between hydroxylamine and
aminooxidanide and its potential context within RNS.
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Relationship of Aminooxidanide to Hydroxylamine and RNS.

Nitric Oxide Signaling

The most well-characterized RNS signaling pathway is that of nitric oxide (NO). NO is
synthesized by nitric oxide synthases (NOS) and activates soluble guanylyl cyclase (sGC),
leading to the production of cyclic guanosine monophosphate (cGMP), which acts as a second
messenger in various signaling cascades.[3] While H2NO~ is not a direct participant in this
canonical pathway, understanding the broader context of RNS signaling is crucial for
researchers in this field.

Conclusion

Aminooxidanide (H2NO™) is a simple yet reactive inorganic anion with a predicted trigonal
pyramidal structure. Its chemistry is primarily defined by its nucleophilic character, stemming
from the deprotonation of hydroxylamine. While quantitative experimental data on its structure
and properties are scarce, its potential role as a reactive nitrogen species warrants further
investigation. For researchers and professionals in drug development, a deeper understanding
of the generation, reactivity, and potential biological interactions of aminooxidanide could
open new avenues for exploring redox signaling and nitrogen-based therapeutics. Future
research should focus on the isolation and characterization of stable aminooxidanide salts to
enable more detailed experimental studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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